Cas no 79302-77-5 (5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one)

• Product Name: 5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
• CAS No: 79302-77-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 2107339
• Update Time: 2023-08-03

5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• 5-(3-hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
• ODC100104
• 5-(3-hydroxyphenyl)-2,3-dihydro-1,3,4-oxadiazol-2-one
• 5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one

• Inchi： 1S/C8H6N2O3/c11-6-3-1-2-5(4-6)7-9-10-8(12)13-7/h1-4,11H,(H,10,12)
• InChI Key： YGZLWIAYXICTBQ-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1C=CC=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 70.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids